Cas no 1936486-65-5 (piperidine-3-sulfonyl fluoride)

• Product Name: piperidine-3-sulfonyl fluoride
• CAS No: 1936486-65-5
• MF: C₅H₁₀FNO₂S
• MW: 167.201803684235
• MDL: MFCD30749898
• CID: 5211721
• PubChem ID: 130920638
• Update Time: 2025-09-28

piperidine-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinesulfonyl fluoride
• piperidine-3-sulfonyl fluoride

• MDL： MFCD30749898
• Inchi： 1S/C5H10FNO2S/c6-10(8,9)5-2-1-3-7-4-5/h5,7H,1-4H2
• InChI Key： BKAKQDNTQYQEMA-UHFFFAOYSA-N
• SMILES： N1CCCC(S(F)(=O)=O)C1

Additional information on piperidine-3-sulfonyl fluoride

Piperidine-3-Sulfonyl Fluoride: A Comprehensive Overview

Piperidine-3-sulfonyl fluoride, identified by the CAS number 1936486-65-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, belonging to the class of sulfonyl fluorides, is characterized by its piperidine ring structure with a sulfonyl fluoride group attached at the third position. The molecule's structure endows it with distinctive chemical reactivity and functional versatility, making it a subject of interest in both academic and industrial research.

The synthesis of piperidine-3-sulfonyl fluoride involves a multi-step process that typically begins with the preparation of piperidine derivatives, followed by sulfonation and fluorination steps. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, enhancing yield and purity while minimizing environmental impact. These improvements have made the compound more accessible for large-scale applications.

One of the most promising applications of piperidine-3-sulfonyl fluoride lies in its use as an intermediate in pharmaceutical chemistry. The compound's sulfonyl fluoride group is known to exhibit reactivity towards nucleophiles, making it a valuable building block in the synthesis of bioactive molecules. For instance, researchers have explored its role in constructing peptide bonds and other complex molecular architectures, which are critical in drug discovery.

In addition to its role in drug development, piperidine-3-sulfonyl fluoride has found utility in materials science, particularly in the synthesis of advanced polymers and coatings. Its ability to undergo nucleophilic substitution reactions under mild conditions makes it an attractive candidate for designing high-performance materials with tailored properties.

Recent studies have also highlighted the potential of piperidine-3-sulfonyl fluoride as a catalyst in organic synthesis. By leveraging its unique electronic properties, chemists have developed novel catalytic systems that facilitate challenging transformations with high efficiency and selectivity.

The growing interest in piperidine-3-sulfonyl fluoride is further driven by its compatibility with green chemistry principles. Researchers have demonstrated that the compound can be synthesized and utilized under environmentally benign conditions, reducing waste generation and energy consumption.

In conclusion, piperidine-3-sulfonyl fluoride (CAS No. 1936486-65-5) stands as a versatile and valuable compound with diverse applications across multiple disciplines. Its continued exploration and development are expected to yield further breakthroughs, solidifying its position as an essential tool in modern chemical research.